Cas no 893764-78-8 (2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone)

• Product Name: 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone
• CAS No: 893764-78-8
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD07658478
• CID: 4718837
• Update Time: 2025-10-30

2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone
• 2-(4-amino-2-methoxyphenoxy)-1-(morpholin-4-yl)ethanone
• 2-(4-amino-2-methoxyphenoxy)-1-morpholin-4-ylethan-1-one
• QNOFNIROANASJX-UHFFFAOYSA-N
• SBB018498
• BBL003436
• STK520636
• ST4129484
• T4938
• 3-methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)aniline
• 3-Methoxy-4-[2-(4-morpholinyl)-2-oxoethoxy]aniline
• 3-methoxy-4-[2-(4-morpholinyl)

• MDL： MFCD07658478
• Inchi： 1S/C13H18N2O4/c1-17-12-8-10(14)2-3-11(12)19-9-13(16)15-4-6-18-7-5-15/h2-3,8H,4-7,9,14H2,1H3
• InChI Key： QNOFNIROANASJX-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC(=CC=2OC)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 74

Additional information on 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone

2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone: A Comprehensive Overview

The compound with CAS No. 893764-78-8, commonly referred to as 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a morpholino group attached to a phenoxy moiety. The presence of an amino and methoxy substituent on the aromatic ring further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The phenoxy group in this compound serves as a versatile platform for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic properties. The amino group, on the other hand, plays a critical role in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems.

One of the most intriguing aspects of 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have demonstrated that this compound can be readily modified to incorporate additional functional groups, such as alkyl chains, halogens, or carbonyl groups, thereby expanding its utility in medicinal chemistry. For instance, the introduction of a carbonyl group has been shown to significantly improve the lipophilicity of the molecule, making it more suitable for oral drug delivery.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it ideal for use in organic synthesis reactions that require precise control over solubility and reactivity. Additionally, the molecule's stability under physiological conditions has been confirmed through extensive in vitro studies, further solidifying its potential as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone. These studies have revealed that the compound exhibits strong binding affinities towards several key therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). The presence of the amino and methoxy groups has been identified as critical for these interactions, suggesting that subtle modifications to these substituents could lead to improved therapeutic outcomes.

Another area of active research involving this compound is its application in polymer science. The morpholine ring structure has been shown to enhance the mechanical properties of certain polymeric materials when incorporated into their backbone. This finding opens up new possibilities for the development of high-performance polymers with applications in aerospace, electronics, and biomedical engineering.

In conclusion, 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone (CAS No. 893764-78-8) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.